3-({2,4-Dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}methyl)benzonitrile

• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 3-[(2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)methyl]benzonitrile
• InChI: InChI=1S/C15H16N4O2/c16-9-11-2-1-3-12(8-11)10-19-6-4-15(5-7-19)13(20)17-14(21)18-15/h1-3,8H,4-7,10H2,(H2,17,18,20,21)
• InChI Key: PFRRKAIMBDCHLL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NC(=O)N2)CC3=CC(=CC=C3)C#N

Description

3-({2,4-Dioxo-1,3,8-triazaspiro[45]decan-8-yl}methyl)benzonitrile is a complex organic compound with a unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({2,4-Dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}methyl)benzonitrile typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the spirocyclic core and the introduction of the benzonitrile moiety. Common reagents used in these reactions include organic solvents, catalysts, and protective groups to ensure the desired selectivity and yield.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-({2,4-Dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}methyl)benzonitrile can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

3-({2,4-Dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}methyl)benzonitrile has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a bioactive compound with applications in drug discovery.

Medicine: Its unique structure could be explored for therapeutic applications, such as enzyme inhibitors or receptor modulators.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-({2,4-Dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}methyl)benzonitrile involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism would depend on the specific application and the biological context in which the compound is used.